BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safe Handling and Precautions
for 5-Methylpyridin-2(1H)-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methylpyridin-2(1H)-one

Cat. No.: B3021862

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and relevant
experimental context for 5-Methylpyridin-2(1H)-one. The information is intended to support
laboratory research and development activities by promoting safe handling practices and
providing a deeper understanding of the compound's characteristics.

Chemical Identification and Properties

5-Methylpyridin-2(1H)-one, also known as 2-hydroxy-5-methylpyridine, is a substituted
pyridine derivative.[1] It serves as a valuable intermediate in organic synthesis, particularly in
the development of pharmaceuticals and agrochemicals.[1]

Table 1: Physicochemical Data for 5-Methylpyridin-2(1H)-one
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Property Value Reference
Molecular Formula C6H7NO [2]
Molecular Weight 109.13 g/mol [3]

CAS Number 1003-68-5

Melting Point 30-32°C (86 -90 °F) [3]

Boiling Point 250 °C (482 °F) at 987 hPa [3]
Appearance Solid [4]

Safety and Hazard Information

5-Methylpyridin-2(1H)-one is classified as harmful and an irritant. Adherence to safety

guidelines is crucial to minimize risk.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed.[2]
Acute toxicity, Oral 4
[3]
o H315: Causes skin irritation.[2]
Skin irritation 2
[3]
) S H319: Causes serious eye
Serious eye irritation 2A o
irritation.[2][3]
Specific target organ toxicity - H335: May cause respiratory
single exposure irritation.[2][3]
Table 3: Toxicological Data
Test Species Route Value
LD50 Quall Oral 421 mg/kg[3]
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Safe Handling and Storage Protocols

Proper handling and storage are essential to ensure laboratory safety and maintain the integrity
of the compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 5-Methylpyridin-2(1H)-one.

Table 4: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Tightly fitting safety goggles )
) o i ] Protects against splashes and
Eye/Face Protection with side-shields (conforming

dust particles.[1]
to EN 166 or NIOSH).

Chemical-resistant, impervious
) ] gloves (e.g., nitrile rubber). Prevents skin contact and
Skin Protection ] ) o
Fire/flame resistant and irritation.[1][3]

impervious clothing.

Use a full-face respirator if Prevents inhalation of dust and
Respiratory Protection exposure limits are exceeded vapors, which can cause
or irritation is experienced. respiratory irritation.[1][3]

Engineering Controls

Work should be conducted in a well-ventilated area.[1] A local exhaust ventilation system or a
chemical fume hood is recommended to minimize exposure. Ensure safety showers and
eyewash stations are readily accessible.

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Keep away from
incompatible materials such as strong oxidizing agents and acid chlorides.[3]

Spill and Waste Disposal
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In case of a spill, avoid dust formation and breathing vapors.[1] Evacuate the area and remove
all sources of ignition.[1] Collect the spilled material using non-sparking tools and place it in a
suitable, closed container for disposal.[1] Dispose of contents and container to an approved
waste disposal plant.[3]

Experimental Protocols

The following are examples of experimental procedures involving pyridinone derivatives. These
are provided for informational purposes and should be adapted and optimized based on
specific laboratory conditions and safety assessments.

Synthesis of 2-Hydroxy-5-methylpyridine

This procedure describes the synthesis of the target compound from 2-amino-5-methylpyridine.

Reaction Setup: A two-necked, round-bottomed flask equipped with an internal thermometer
and a magnetic stirrer is charged with water and concentrated sulfuric acid.[4]

» Diazotization: The aqueous solution is cooled to below 0°C in an acetone/ice bath. 2-Amino-
5-methylpyridine is added.[4] An aqueous solution of sodium nitrite is then added at a rate
that maintains the reaction temperature between 0-5°C.[4]

o Hydrolysis: After the addition of the nitrite solution is complete, the mixture is stirred at 0°C
for 45 minutes and then heated to 95°C for 15 minutes.[4]

o Work-up and Purification: The reaction mixture is cooled to room temperature and
neutralized to a pH of 6.5-7.0 with a 50% w/w aqueous sodium hydroxide solution.[4] The
solution is then heated to 60°C and extracted with ethyl acetate.[4] The combined organic
fractions are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced
pressure.[4]

o Recrystallization: The crude product is purified by recrystallization from hot/cold ethyl acetate
to yield 2-hydroxy-5-methylpyridine as white crystalline needles.[4]

Visualized Workflows and Pathways

The following diagrams illustrate a logical workflow for safe handling and a hypothetical
signaling pathway for a related bioactive compound.
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Safe Handling Workflow for 5-Methylpyridin-2(1H)-one

Preparation

Conduct Risk Assessment

:

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Prepare Well-Ventilated
Work Area (Fume Hood)

Handling

Weigh Compound Carefully
(Avoid Dust Generation)

;

Dissolve in Appropriate Solvent

,

Perform Reaction

Post-Handling

Decontaminate Glassware
and Work Surfaces

,

Dispose of Waste in
Designated Containers

:

Store Compound in a Cool,
Dry, Well-Ventilated Area
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Hypothetical Inhibitory Action of a Pyridinone Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safe Handling and Precautions for 5-
Methylpyridin-2(1H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021862#5-methylpyridin-2-1h-one-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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